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Compound Name: 5-Ethylpyrazine-2-carboxylic acid

CAS No.: 13534-75-3

Cat. No.: B082494

Get Quote

An In-depth Review of Synthesis, Properties, and Therapeutic Potential

Introduction: The Prominence of Pyrazines in
Medicinal Chemistry
Pyrazine and its derivatives are a significant class of heterocyclic compounds that have

garnered considerable attention in the fields of medicinal chemistry, agrochemicals, and flavor

science.[1] The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen

atoms at positions 1 and 4, serves as a versatile scaffold for the development of novel bioactive

molecules. This structural motif is present in numerous natural products and has been

successfully incorporated into a variety of synthetic compounds with a broad spectrum of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1]

Among the various substituted pyrazines, pyrazinecarboxylic acids are of particular interest as

they can serve as key intermediates in the synthesis of more complex molecules and may also

exhibit intrinsic biological activity. 5-Ethylpyrazine-2-carboxylic acid, a member of this family,

holds promise as a valuable building block for the discovery and development of new
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therapeutic agents. This technical guide provides a comprehensive overview of the synthesis,

chemical properties, and potential biological applications of 5-Ethylpyrazine-2-carboxylic
acid, with the aim of equipping researchers, scientists, and drug development professionals

with the knowledge to effectively utilize this compound in their research endeavors.

Synthesis of 5-Ethylpyrazine-2-carboxylic Acid: A
Strategic Approach
While specific literature detailing the synthesis of 5-Ethylpyrazine-2-carboxylic acid is limited,

a robust and adaptable synthetic strategy can be extrapolated from the well-documented

synthesis of its close analog, 5-methylpyrazine-2-carboxylic acid. The most common and

industrially scalable approach involves the selective oxidation of a suitable alkyl-substituted

pyrazine precursor.

Proposed Synthetic Pathway: Oxidation of 2-Ethyl-5-
methylpyrazine
The most plausible and efficient route to 5-Ethylpyrazine-2-carboxylic acid is the selective

oxidation of the methyl group of 2-ethyl-5-methylpyrazine. This precursor is commercially

available and provides a direct pathway to the desired product. The oxidation is typically

achieved using a strong oxidizing agent such as potassium permanganate (KMnO₄) under

controlled conditions to favor the oxidation of the methyl group over the ethyl group.

2-Ethyl-5-methylpyrazine Potassium 5-ethylpyrazine-2-carboxylate
KMnO₄, H₂O, Heat

5-Ethylpyrazine-2-carboxylic Acid
Acidification (e.g., H₂SO₄)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 5-Ethylpyrazine-2-carboxylic acid.

Detailed Experimental Protocol (Adapted from the
synthesis of 5-methylpyrazine-2-carboxylic acid)
The following protocol is an adapted procedure based on the synthesis of 5-methylpyrazine-2-

carboxylic acid and should be optimized for the synthesis of the 5-ethyl analog.[2]
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Materials:

2-Ethyl-5-methylpyrazine

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) (for pH adjustment)

Butanone or other suitable organic solvent for extraction

Anhydrous sodium sulfate or magnesium sulfate

Activated carbon

Distilled water

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

thermometer, and a reflux condenser, add 2-ethyl-5-methylpyrazine and water.

Oxidation: While stirring, slowly add a solution of potassium permanganate in water to the

reaction mixture. The addition should be controlled to maintain the reaction temperature

within a specific range (e.g., 50-80 °C), as the reaction is exothermic.[3]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of the

starting material.

Work-up: Once the reaction is complete, the hot solution is filtered to remove the manganese

dioxide (MnO₂) byproduct. The filter cake should be washed with hot water to recover any

product.

Acidification: The combined filtrate is cooled, and the pH is carefully adjusted to an acidic

range (pH 1.5-4.0) with a mineral acid such as sulfuric acid.[4] This will precipitate the 5-
Ethylpyrazine-2-carboxylic acid.
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Isolation and Purification: The precipitated solid is collected by filtration, washed with cold

water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent (e.g., water or ethanol-water mixture), and/or by treatment with activated carbon to

remove colored impurities.[2]

Extraction of Filtrate (Optional): The acidic filtrate from the precipitation step can be extracted

with an organic solvent like butanone to recover any dissolved product. The organic extracts

are then combined, dried over anhydrous sodium sulfate, and the solvent is removed under

reduced pressure to yield additional product.[4]

Causality Behind Experimental Choices:

Selective Oxidation: The choice of potassium permanganate as the oxidizing agent is based

on its proven efficacy in oxidizing alkyl side chains on aromatic rings. Controlling the reaction

temperature and the rate of addition of KMnO₄ is crucial to achieve selective oxidation of the

methyl group, which is generally more susceptible to oxidation than the ethyl group under

these conditions.

pH Adjustment: The acidification step is critical for the isolation of the product. 5-
Ethylpyrazine-2-carboxylic acid exists as its soluble carboxylate salt in the basic or neutral

reaction mixture. Lowering the pH protonates the carboxylate group, rendering the carboxylic

acid less soluble in water and causing it to precipitate.

Purification: Recrystallization is a standard technique for purifying solid organic compounds.

The choice of solvent is important to ensure that the product is soluble at high temperatures

and insoluble at low temperatures, while the impurities remain soluble at all temperatures or

are insoluble.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 5-Ethylpyrazine-2-
carboxylic acid is essential for its application in research and development.
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Property Value Reference

CAS Number 13534-75-3 [5]

Molecular Formula C₇H₈N₂O₂ [6]

Molecular Weight 152.15 g/mol [6]

Appearance Expected to be a solid

Purity ≥95% (Commercially available) [7]

Storage Conditions 2-8°C, Sealed in dry conditions [6][7]

GHS Hazard Statements H302, H315, H319, H335 [6]

Spectroscopic Data (Predicted)
While experimental spectroscopic data for 5-Ethylpyrazine-2-carboxylic acid is not readily

available in the searched literature, predictions can be made based on the analysis of closely

related structures, such as 3,5-dimethylpyrazine-2-carboxylic acid.[8]

¹H NMR (Proton Nuclear Magnetic Resonance):

The spectrum is expected to show a singlet for the pyrazine ring proton.

A quartet and a triplet in the aliphatic region corresponding to the ethyl group (-CH₂CH₃).

A broad singlet for the carboxylic acid proton, typically downfield (>10 ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Signals for the carbon atoms of the pyrazine ring are expected in the aromatic region.

A signal for the carboxylic acid carbon will be observed in the typical range for carboxylic

acids (around 165-185 ppm).

Signals for the two carbons of the ethyl group will be present in the aliphatic region.

IR (Infrared) Spectroscopy:
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A broad O-H stretching band characteristic of a carboxylic acid is expected in the region of

2500-3300 cm⁻¹.

A strong C=O stretching band for the carboxylic acid group will be present around 1700

cm⁻¹.

C-H stretching and bending vibrations for the aromatic ring and the ethyl group will also be

observed.

MS (Mass Spectrometry):

The mass spectrum should show a molecular ion peak (M⁺) at m/z = 152.

Common fragmentation patterns for carboxylic acids include the loss of -OH (M-17) and -

COOH (M-45).

Biological Activities and Potential Applications in
Drug Development
Derivatives of pyrazine-2-carboxylic acid have demonstrated a wide range of biological

activities, suggesting that 5-Ethylpyrazine-2-carboxylic acid could be a valuable scaffold for

the development of new therapeutic agents.

Antimycobacterial Activity
Pyrazinamide, an amide of pyrazine-2-carboxylic acid, is a first-line drug for the treatment of

tuberculosis. Its active form, pyrazinoic acid, is believed to disrupt the membrane potential and

inhibit fatty acid synthase I in Mycobacterium tuberculosis.[9] Numerous studies have explored

the structure-activity relationship of pyrazinecarboxylic acid derivatives as antitubercular

agents. The substitution at the 5-position of the pyrazine ring has been shown to influence the

antimycobacterial activity. Therefore, 5-Ethylpyrazine-2-carboxylic acid and its derivatives

represent a promising avenue for the discovery of new antitubercular drugs.
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Caption: Potential therapeutic applications of the 5-Ethylpyrazine-2-carboxylic acid scaffold.

Antifungal Activity
Derivatives of pyrazine-2-carboxylic acid have also been investigated for their antifungal

properties. The structural modifications of the pyrazine ring and the carboxylic acid moiety can

lead to compounds with significant activity against various fungal strains. The exploration of 5-
Ethylpyrazine-2-carboxylic acid as a starting material for the synthesis of novel antifungal

agents is a worthwhile area of research.

Other Potential Applications
The versatility of the pyrazine ring suggests that 5-Ethylpyrazine-2-carboxylic acid could also

be a precursor for compounds with other biological activities, such as anti-inflammatory or

anticancer effects. Its use as an intermediate in the synthesis of drugs like glipizide (an anti-

diabetic) and acipimox (a lipid-lowering agent), as seen with its methyl analog, further highlights

its potential in pharmaceutical development.[4]

Conclusion
5-Ethylpyrazine-2-carboxylic acid is a promising, yet underexplored, chemical entity with

significant potential in medicinal chemistry and drug discovery. While direct literature on this

specific compound is sparse, a clear and viable synthetic route can be proposed based on

established methods for related compounds. Its structural similarity to other biologically active
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pyrazinecarboxylic acids suggests that it could serve as a valuable scaffold for the

development of new therapeutics, particularly in the areas of infectious diseases. This technical

guide provides a solid foundation for researchers to begin exploring the synthesis and

applications of 5-Ethylpyrazine-2-carboxylic acid, and it is hoped that this will stimulate

further investigation into the full potential of this intriguing molecule.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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